Cas no 94021-43-9 (4-Thiazoleethanol,5-methyl-, 4-propanoate)

4-Thiazoleethanol,5-methyl-, 4-propanoate structure
94021-43-9 structure
Product Name:4-Thiazoleethanol,5-methyl-, 4-propanoate
CAS No:94021-43-9
MF:C9H13NO2S
MW:199.27002120018
CID:808827
PubChem ID:3023274
Update Time:2025-04-19

4-Thiazoleethanol,5-methyl-, 4-propanoate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleethanol,5-methyl-, 4-propanoate
    • 2-(5-methyl-1,3-thiazol-4-yl)ethyl propanoate
    • 2-(5-methylthiazol-4-yl)ethyl propionate
    • 2-(5-methylthiazol-4-yl)ethyl propanoate
    • DTXSID60240243
    • 94021-43-9
    • NS00039897
    • 4-Thiazoleethanol, 5-methyl-, propanoate (ester)
    • EINECS 301-438-8
    • Inchi: 1S/C9H13NO2S/c1-3-9(11)12-5-4-8-7(2)13-6-10-8/h6H,3-5H2,1-2H3
    • InChI Key: HEVNJCHQOIKSBD-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C)CCOC(CC)=O

Computed Properties

  • Exact Mass: 199.06669983g/mol
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent